Cas no 1807175-63-8 (6-Cyano-2,4-dibromopyrimidine)

• Product Name: 6-Cyano-2,4-dibromopyrimidine
• CAS No: 1807175-63-8
• MF: C₅HBr₂N₃
• MW: 262.889538526535
• CID: 4826587
• Update Time: 2025-08-05

6-Cyano-2,4-dibromopyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2,4-dibromopyrimidine
• 2,6-dibromopyrimidine-4-carbonitrile

• Inchi： 1S/C5HBr2N3/c6-4-1-3(2-8)9-5(7)10-4/h1H
• InChI Key： KSSVWWWQDRXAPT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=NC(=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 2.3
• Topological Polar Surface Area: 49.6

Additional information on 6-Cyano-2,4-dibromopyrimidine

6-Cyano-2,4-Dibromopyrimidine: A Comprehensive Overview

6-Cyano-2,4-dibromopyrimidine, also known by its CAS number CAS No. 1807175-63-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of cyano and dibromo substituents at specific positions imparts unique chemical properties to this molecule, making it a valuable compound in research and industrial settings.

The synthesis of 6-cyano-2,4-dibromopyrimidine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various strategies, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These methods not only enhance yield but also minimize the formation of by-products, ensuring the quality of the final product.

6-Cyano-2,4-dibromopyrimidine exhibits remarkable stability under a wide range of conditions, making it suitable for use in demanding environments. Its electronic properties, influenced by the electron-withdrawing cyano and bromine groups, make it an excellent candidate for applications in electronic materials. For instance, this compound has been investigated as a potential building block for organic semiconductors due to its ability to facilitate charge transport. Recent studies have demonstrated its role in enhancing the performance of organic field-effect transistors (OFETs), where it contributes to improved carrier mobility and device stability.

In addition to its electronic applications, 6-cyano-2,4-dibromopyrimidine has shown promise in biological systems. The compound's ability to interact with biomolecules has led to its exploration in drug discovery programs. Researchers have reported that this compound exhibits selective binding affinity towards certain proteins, suggesting its potential as a lead compound for therapeutic agents. Furthermore, its brominated structure enables controlled reactivity in bioconjugation reactions, opening new avenues for bioanalytical applications.

The structural versatility of 6-cyano-2,4-dibromopyrimidine also extends to its use as a precursor for other complex molecules. By employing advanced coupling techniques, chemists can modify the substituents on the pyrimidine ring to create derivatives with tailored properties. For example, substitution at the cyano group can lead to compounds with enhanced solubility or improved reactivity. These derivatives are being actively studied for their potential applications in catalysis and materials science.

From an environmental standpoint, the production and handling of CAS No. 1807175-63-8 are conducted under strict safety protocols to ensure minimal impact on ecosystems. The compound's stability and low reactivity under normal conditions contribute to its safe handling in industrial settings. Researchers continue to investigate eco-friendly synthesis routes that reduce waste generation and energy consumption during production.

In conclusion, 6-cyano-2,4-dibromopyrimidine, or CAS No. 1807175-63-8, stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique chemical properties and structural flexibility make it an invaluable tool for advancing scientific research and industrial innovation. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future technologies.